Cas no 7341-27-7 ((4-ethylphenyl)methanethiol)

• Product Name: (4-ethylphenyl)methanethiol
• CAS No: 7341-27-7
• MF: C₉H₁₂S
• MW: 152.256581306458
• MDL: MFCD16156391
• CID: 542517
• PubChem ID: 21401489
• Update Time: 2025-04-19

(4-ethylphenyl)methanethiol Chemical and Physical Properties

Names and Identifiers

• Benzenemethanethiol, 4-ethyl-
• (4-ethylphenyl)methanethiol
• 7341-27-7
• DTXSID30613147
• EN300-1085545
• SCHEMBL171069
• AKOS011243610

• MDL： MFCD16156391
• Inchi： 1S/C9H12S/c1-2-8-3-5-9(7-10)6-4-8/h3-6,10H,2,7H2,1H3
• InChI Key： DRNRNRPJNRQTKC-UHFFFAOYSA-N
• SMILES： SCC1C=CC(=CC=1)CC

Computed Properties

• Exact Mass: 152.06606
• Monoisotopic Mass: 152.06597156g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 10
• Rotatable Bond Count: 2
• Complexity: 82.7
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 1Ų

Experimental Properties

• PSA: 0

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzene and substituted derivatives
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives